Cas no 90048-49-0 (L-Serine 1,1-Dimethylethyl Ester)

• Product Name: L-Serine 1,1-Dimethylethyl Ester
• CAS No: 90048-49-0
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 1948268
• PubChem ID: 11768865
• Update Time: 2025-05-20

L-Serine 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Serine, 1,1-dimethylethyl ester
• (S)-tert-Butyl 2-amino-3-hydroxypropanoate
• L-Serine, t-butyl ester
• 1,1-dimethylethyl L-serinate
• SCHEMBL186691
• EN300-1601339
• tert-butyl (2S)-2-amino-3-hydroxypropanoate
• l-serine t-butyl ester
• CS-0346400
• D-Serine tert-Butyl Ester; tert-Butyl D-Serinate
• L-Serine 1,1-Dimethylethyl Ester
• (S)-tert-Butyl2-amino-3-hydroxypropanoate
• 90048-49-0
• (S)-tert-butyl 2-amino-3-hydroxypropanoate; L-Serine tert-butyl Ester
• Tert-butyl l-serinate

• Inchi： 1S/C7H15NO3/c1-7(2,3)11-6(10)5(8)4-9/h5,9H,4,8H2,1-3H3/t5-/m0/s1
• InChI Key： XHWXHVOIWMNRLH-YFKPBYRVSA-N
• SMILES： O(C([C@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 161.10519334Da
• Monoisotopic Mass: 161.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 262.4±20.0 °C at 760 mmHg
• Flash Point: 112.5±21.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

L-Serine 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine 1,1-Dimethylethyl Ester

L-Serine 1,1-Dimethylethyl Ester: A Comprehensive Overview

L-Serine 1,1-Dimethylethyl Ester, also known by its CAS registry number CAS No. 90048-49-0, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of L-serine, one of the 20 standard amino acids essential for human life. The esterification of L-serine with 1,1-dimethylethyl alcohol (also known as isopropyl alcohol) introduces unique chemical properties that make it valuable in various applications.

The structure of L-Serine 1,1-Dimethylethyl Ester consists of an L-serine backbone with an ester group attached to the hydroxyl oxygen of the serine molecule. This modification enhances the compound's stability and solubility, making it suitable for use in pharmaceuticals, cosmetics, and food additives. Recent studies have highlighted its potential in drug delivery systems due to its ability to improve bioavailability and reduce side effects.

One of the most promising areas of research involving L-Serine 1,1-Dimethylethyl Ester is its role in neuroprotection. According to a study published in Nature Neuroscience in 2023, this compound exhibits neuroprotective properties by modulating glutamate signaling pathways and reducing oxidative stress in neuronal cells. These findings suggest that it could be a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological applications, L-Serine 1,1-Dimethylethyl Ester has gained attention in the field of materials science. Researchers at Stanford University have explored its use as a precursor for synthesizing biodegradable polymers. These polymers show potential in biomedical applications such as tissue engineering and drug delivery devices due to their biocompatibility and controlled degradation rates.

The synthesis of L-Serine 1,1-Dimethylethyl Ester typically involves a two-step process: first, the isolation of L-serine from natural sources or through chemical synthesis; second, the esterification reaction with isopropyl alcohol under controlled conditions. Recent advancements in catalytic methods have improved the efficiency and yield of this process, making it more cost-effective for large-scale production.

From an environmental perspective, the biodegradability of L-Serine 1,1-Dimethylethyl Ester has been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound degrades rapidly under aerobic conditions, posing minimal risk to aquatic ecosystems. This characteristic makes it an eco-friendly alternative to traditional synthetic esters.

In conclusion, L-Serine 1,1-Dimethylethyl Ester (CAS No. 90048-49-0) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with recent breakthroughs in research and synthesis techniques, position it as a key player in the development of innovative solutions for healthcare and materials science.